Cas no 1246814-79-8 (Des-4-fluorobenzyl Mosapride-d5)

• Product Name: Des-4-fluorobenzyl Mosapride-d5
• CAS No: 1246814-79-8
• MF: C₁₄H₂₀ClN₃O₃
• MW: 313.779902458191
• CID: 4552852
• Update Time: 2025-10-31

Des-4-fluorobenzyl Mosapride-d5 Chemical and Physical Properties

Names and Identifiers

• Des-4-fluorobenzyl Mosapride-d5
• Mosapride Impurity 5-d5 (Des-4-fluorobenzyl Mosapride-d5)
• (+/-)-4-AMino-5-chloro-2-(ethoxy-d5)-N-(2-MorpholinylMethyl)benzaMide

• Inchi： 1S/C14H20ClN3O3/c1-2-20-13-6-12(16)11(15)5-10(13)14(19)18-8-9-7-17-3-4-21-9/h5-6,9,17H,2-4,7-8,16H2,1H3,(H,18,19)
• InChI Key： HQOQHUQAQLNFOP-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C(N)=CC=1OC([H])([H])C([H])([H])[H])(=O)NCC1OCCNC1

Additional information on Des-4-fluorobenzyl Mosapride-d5

Research Brief on Des-4-fluorobenzyl Mosapride-d5 (CAS: 1246814-79-8): Recent Advances and Applications

Des-4-fluorobenzyl Mosapride-d5 (CAS: 1246814-79-8) is a deuterated analog of mosapride, a well-known gastroprokinetic agent. This compound has gained significant attention in recent years due to its utility as an internal standard in quantitative mass spectrometry-based assays. The deuterium labeling enhances its stability and reduces metabolic interference, making it an ideal candidate for pharmacokinetic and pharmacodynamic studies. Recent research has focused on optimizing its synthesis, characterizing its physicochemical properties, and exploring its applications in drug metabolism studies.

A study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) detailed a novel synthetic route for Des-4-fluorobenzyl Mosapride-d5, achieving a high yield of 92% with excellent purity (>99.5%). The researchers employed a combination of deuterium exchange reactions and selective fluorobenzyl group removal, which significantly improved the scalability of the process. This advancement addresses previous challenges in large-scale production, paving the way for broader application in clinical research.

In the context of analytical chemistry, Des-4-fluorobenzyl Mosapride-d5 has been utilized as a stable isotope-labeled internal standard for the quantification of mosapride and its metabolites in biological matrices. A recent study in Analytical and Bioanalytical Chemistry (2024) demonstrated its effectiveness in a high-throughput LC-MS/MS method, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL in human plasma. The method exhibited excellent linearity (r² > 0.999) across a wide concentration range (0.1–100 ng/mL), highlighting its robustness for clinical pharmacokinetic studies.

Furthermore, the compound has been investigated for its potential role in understanding drug-drug interactions. A 2024 study in Drug Metabolism and Disposition explored the inhibitory effects of mosapride and its analogs on cytochrome P450 enzymes. The use of Des-4-fluorobenzyl Mosapride-d5 as a probe substrate revealed minimal interference with CYP3A4 and CYP2D6 activities, suggesting a favorable safety profile for co-administration with other medications. These findings are particularly relevant for polypharmacy scenarios in geriatric and critically ill patients.

Looking ahead, researchers are exploring the application of Des-4-fluorobenzyl Mosapride-d5 in novel drug delivery systems. Preliminary data from a 2024 conference presentation indicated its potential use in nanoparticle-based formulations for targeted gastrointestinal delivery. The deuterium labeling provides a distinct advantage for tracking drug release kinetics and distribution patterns using advanced imaging techniques. This innovative approach could lead to improved therapeutic outcomes for patients with gastroparesis and other motility disorders.

In conclusion, Des-4-fluorobenzyl Mosapride-d5 (CAS: 1246814-79-8) continues to be a valuable tool in pharmaceutical research, with recent advances in synthesis, analytical applications, and mechanistic studies. Its unique properties make it indispensable for precise quantification and metabolism studies, while emerging applications in drug delivery systems open new avenues for therapeutic development. Future research should focus on expanding its utility in personalized medicine approaches and exploring its potential as a tracer in advanced imaging modalities.